6-chloro-2,3-dihydro-3-dimethylaminomethylene-4H-1-benzothiopyran-4-one

• Molecular Formula: C12H12ClNOS
• Molecular Weight: 253.75 g/mol
• IUPAC Name: 6-chloro-3-(dimethylaminomethylidene)thiochromen-4-one
• InChI: InChI=1S/C12H12ClNOS/c1-14(2)6-8-7-16-11-4-3-9(13)5-10(11)12(8)15/h3-6H,7H2,1-2H3
• InChI Key: NUYRGKLFMDRVBG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=C1CSC2=C(C1=O)C=C(C=C2)Cl

Description

6-chloro-2,3-dihydro-3-dimethylaminomethylene-4H-1-benzothiopyran-4-one is a useful research compound. Its molecular formula is C12H12ClNOS and its molecular weight is 253.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The 7-chloro-3,4-dihydro-2-(dimethylaminomethylene)-4-thia-1(2H)-naphthalenone starting material was prepared from 6-chloro-thiochroman-4-one (3.97 g, 20 mmol) and N,N-dimethylformamide diethyl acetal (20 ml, 80 mmol) to give the desired product as yellow crystals (4.38 g) m.p. 127-128°. MS (ES+) 256 (MH+, 37Cl, 33%), 254 (MH+, 35Cl, 100%).

Synthesis routes and methods II

Procedure details

A solution of 6-chloro-2,3-dihydro-4H-1-benzothiopyran-4-one (30 g), N,N-dimethylformamide dimethyl acetal (80 ml), and triethylamine (31.4 ml) in benzene (400 ml) was refluxed with stirring for 1 hour and then about three-fourths of the solvent were distilled slowly at atmospheric pressure over a period of approximately 1 hour. Benzene (300 ml) was added to the reaction mixture and the solvent was distilled again. To the residue was added diethyl ether (150 ml) and the mixture was triturated to give 6-chloro-2,3-dihydro-3-dimethylaminomethylene-4H-1-benzothiopyran-4-one (34 g).